2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-(4-cyclopropyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H21N5O3/c1-27-10-9-20-16(25)12-23-19(26)18-15(17(22-23)13-7-8-13)11-21-24(18)14-5-3-2-4-6-14/h2-6,11,13H,7-10,12H2,1H3,(H,20,25)
• InChI Key: ONOFKZAIHNBQFM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=O)C2=C(C=NN2C3=CC=CC=C3)C(=N1)C4CC4
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrazolo[3,4-d]pyridazine core, which is substituted at various positions. The compound has a cyclopropyl group at the 4-position, a phenyl group at the 7-position, and a N-(2-methoxyethyl)acetamide group at the 2-position.

Scientific Research Applications

Kinase Inhibitors for Cancer Treatment

• Researchers have exploited similarities in kinase ATP sites to direct the activity and selectivity of pyrazolo [3,4-d]pyrimidines toward multiple oncogenic targets. .

PPARα Activation in Fatty Acid Metabolism

• Small-molecule agonists that activate PPARα can be crucial for managing metabolic disorders. .

Anticancer Agents via Machine Learning Models

• By integrating these models, we can discover new anticancer agents. .

Mechanism of Action

While the exact mechanism of action for this compound is not specified, compounds with similar structures have been found to inhibit CDK2, a target for cancer treatment. CDK2 inhibition targets tumor cells in a selective manner.